Cas no 2228371-51-3 (1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol
• CAS No: 2228371-51-3
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5849329
• PubChem ID: 165882048
• Update Time: 2025-06-22

1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol
• EN300-1797801
• 2228371-51-3

• Inchi： 1S/C10H14N2O4/c1-16-9-3-2-7(4-8(13)6-11)10(5-9)12(14)15/h2-3,5,8,13H,4,6,11H2,1H3
• InChI Key： XZMFHOUYECDMKH-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol (CAS No. 2228371-51-3)

1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol (CAS No. 2228371-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a nitrophenyl moiety coupled with an amino-propanol backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitrophenyl derivatives like 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol has surged, driven by advancements in medicinal chemistry. The compound’s methoxy and nitro functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and as a precursor for heterocyclic compounds. This aligns with the growing trend of exploring small-molecule therapeutics and precision medicine, where tailored chemical structures play a pivotal role.

One of the most frequently searched questions about CAS No. 2228371-51-3 revolves around its synthetic routes and purification methods. Optimizing the synthesis of 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol often involves multi-step reactions, including reductive amination and selective nitration. These processes are critical for achieving high yields and purity, which are essential for downstream applications. Additionally, researchers are exploring greener alternatives, such as catalytic hydrogenation, to minimize environmental impact.

The compound’s potential in neurological research is another hot topic. Its structural similarity to certain neurotransmitter analogs has sparked interest in studying its interactions with G-protein-coupled receptors (GPCRs). This aligns with the broader scientific community’s focus on central nervous system (CNS) disorders, such as Parkinson’s and Alzheimer’s diseases. As a result, 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol is increasingly being investigated for its role in neuroprotective mechanisms.

From an industrial perspective, the scalability of 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol production is a key consideration. Manufacturers are investing in continuous flow chemistry to enhance efficiency and reduce costs. This approach not only improves reaction control but also addresses the rising demand for high-purity intermediates in the pharmaceutical sector. Furthermore, the compound’s stability under various storage conditions is a recurring query, highlighting the need for robust analytical characterization techniques like HPLC and NMR spectroscopy.

In summary, 1-amino-3-(4-methoxy-2-nitrophenyl)propan-2-ol (CAS No. 2228371-51-3) represents a promising candidate for diverse applications, from drug development to material science. Its unique chemical profile and adaptability to modern synthetic methodologies make it a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovative chemical solutions.